N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)benzofuran-2-carboxamide

• IUPAC Name: N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C17H17NO3S/c1-11-7-8-16(22-11)15(20-2)10-18-17(19)14-9-12-5-3-4-6-13(12)21-14/h3-9,15H,10H2,1-2H3,(H,18,19)
• InChI Key: DUPCIUYGOQMEHL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C(CNC(=O)C2=CC3=CC=CC=C3O2)OC
• Molecular Formula: C17H17NO3S
• Molecular Weight: 315.4 g/mol

Description

Thiophene and its substituted derivatives are a very important class of heterocyclic compounds with diverse applications in medicinal chemistry. They have been reported to possess a wide range of therapeutic properties and are remarkably effective compounds with respect to their biological and physiological functions. Benzofuran compounds are also ubiquitous in nature and have strong biological activities.

Scientific Research Applications

Synthesis and Biological Activities

• A study on the synthesis of benzofuran derivatives revealed their potential as inhibitors of cyclooxygenase-1/2 (COX-1/2) and had analgesic and anti-inflammatory activities. Compounds with specific substitutions showed high inhibitory activity, suggesting their potential therapeutic application in inflammation and pain management (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Research on novel furanyl derivatives from red seaweed demonstrated their anti-inflammatory and antioxidative effects in vitro, highlighting the potential of benzofuran derivatives in developing anti-inflammatory and antioxidant agents (Makkar & Chakraborty, 2018).

Neuroprotective and Antioxidant Effects

• A study focused on novel benzofuran-2-carboxamide derivatives evaluated their neuroprotective and antioxidant activities. Some derivatives showed significant protection against NMDA-induced excitotoxic neuronal damage and ROS scavenging activities, suggesting their potential in treating neurodegenerative disorders (Cho et al., 2015).

Antidepressant Properties

• Investigation into A-80426, a compound combining α-2 antagonist activity with 5-HT uptake inhibitory activity, suggested its utility in treating depression. This highlights the potential of structurally novel benzofuran derivatives as antidepressants (Meyer et al., 1995).

Anti-inflammatory and Anticholinesterase Activities

• Novel anticholinesterases based on benzofuran and methanobenzodioxepine skeletons were potent inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), indicating their potential in treating diseases associated with cholinesterase dysfunction (Luo et al., 2005).

• Leukotriene D4 antagonists and 5-lipoxygenase inhibitors synthesized from benzoheterocyclic compounds showed promising results in inhibiting 5-LO, LTD4, and ovalbumin-induced bronchospasm, underlining their potential in developing therapies for asthma and other inflammatory conditions (Musser et al., 1987).